Cas no 885524-96-9 (1H-INDOLE-3-CARBOXYLIC ACID, 1-ETHYL-, ETHYL ESTER)
885524-96-9 structure
Product Name:1H-INDOLE-3-CARBOXYLIC ACID, 1-ETHYL-, ETHYL ESTER
CAS No:885524-96-9
MF:C13H15NO2
MW:217.263703584671
CID:1928105
PubChem ID:67274542
Update Time:2025-04-21
1H-INDOLE-3-CARBOXYLIC ACID, 1-ETHYL-, ETHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- 1H-INDOLE-3-CARBOXYLIC ACID, 1-ETHYL-, ETHYL ESTER
- DTXSID401287906
- SCHEMBL2090257
- 885524-96-9
- ethyl 1-ethyl-1H-indole-3-carboxylate
- ethyl 1-ethylindole-3-carboxylate
- 1h-indole-3-carboxylic acid,1-ethyl-,ethyl ester
- DKTASPVYNKDYMO-UHFFFAOYSA-N
- 1-Ethyl-1H-indole-3-carboxylic acid ethyl ester
-
- MDL: MFCD11617126
- Inchi: 1S/C13H15NO2/c1-3-14-9-11(13(15)16-4-2)10-7-5-6-8-12(10)14/h5-9H,3-4H2,1-2H3
- InChI Key: DKTASPVYNKDYMO-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CN(CC)C2C=CC=CC=21)=O
Computed Properties
- Exact Mass: 217.110278721Da
- Monoisotopic Mass: 217.110278721Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 31.2Ų
1H-INDOLE-3-CARBOXYLIC ACID, 1-ETHYL-, ETHYL ESTER Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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